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Compound of Interest

Compound Name: N-methylchroman-6-amine

Cat. No.: B15303564 Get Quote

N-methylchroman-6-amine: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-methylchroman-6-amine is a chemical compound belonging to the chroman family. This

document serves as a technical resource, providing available information on its identification

and sourcing. While a comprehensive guide including detailed experimental protocols and

biological pathways is intended, publicly available information on N-methylchroman-6-amine
(CAS No. 46049-43-8) is currently limited. This guide presents the confirmed details for this

compound and distinguishes it from structurally similar molecules.

Chemical Identification and Properties
A precise understanding of a compound's identity is fundamental for any research endeavor.

The unique identifier for N-methylchroman-6-amine is its CAS (Chemical Abstracts Service)

number.

Compound Name CAS Number

N-methylchroman-6-amine 46049-43-8[1]
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It is critical to differentiate N-methylchroman-6-amine from other similar chroman derivatives

that may appear in search results, such as:

N-Methyl-(chroman-6-ylmethyl)amine

6-Methylchroman-4-amine hydrochloride

6-Methyl-chroman-4-ylamine

(S)-6-methylchroman-4-amine

Using the specific CAS number 46049-43-8 in all searches and procurement activities is

essential to ensure the correct molecule is being studied.

Sourcing and Availability
Information regarding the suppliers of N-methylchroman-6-amine is sparse. Researchers

seeking to acquire this compound may need to engage with companies specializing in custom

chemical synthesis. When inquiring, providing the specific CAS number (46049-43-8) is crucial

for accurate communication and quoting.

Experimental Data and Protocols
As of the date of this document, a thorough search of public databases and scientific literature

did not yield specific experimental protocols for the synthesis, handling, or application of N-
methylchroman-6-amine. Furthermore, no quantitative experimental data or detailed

methodologies for key experiments involving this compound were found.

Signaling Pathways and Biological Activity
There is currently no publicly available information detailing the signaling pathways in which N-
methylchroman-6-amine may be involved or any established biological activities. Therefore,

the creation of diagrams for signaling pathways or experimental workflows is not possible at

this time.

Logical Workflow for Compound Investigation
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For researchers interested in exploring the properties and potential applications of N-
methylchroman-6-amine, a logical workflow would be necessary. The following diagram

illustrates a general approach to initiating research on a novel or under-characterized chemical

entity.

General Workflow for Novel Compound Investigation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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